molecular formula C9H4ClF3N2 B8586063 8-Chloro-3-(trifluoromethyl)-1,7-naphthyridine

8-Chloro-3-(trifluoromethyl)-1,7-naphthyridine

Cat. No.: B8586063
M. Wt: 232.59 g/mol
InChI Key: MEKGDCVFAXLYJE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

8-Chloro-3-(trifluoromethyl)-1,7-naphthyridine is a useful research compound. Its molecular formula is C9H4ClF3N2 and its molecular weight is 232.59 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H4ClF3N2

Molecular Weight

232.59 g/mol

IUPAC Name

8-chloro-3-(trifluoromethyl)-1,7-naphthyridine

InChI

InChI=1S/C9H4ClF3N2/c10-8-7-5(1-2-14-8)3-6(4-15-7)9(11,12)13/h1-4H

InChI Key

MEKGDCVFAXLYJE-UHFFFAOYSA-N

Canonical SMILES

C1=CN=C(C2=NC=C(C=C21)C(F)(F)F)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A pressure vial was charged with 3-(trifluoromethyl)-1,7-naphthyridin-8(7H)-one (Anichem) (75 mg, 0.350 mmol), toluene (1401 μl), and Hunig's base (184 μl, 1.051 mmol). To this mixture was added POCl3 (98 μl, 1.051 mmol), and the vial was sealed. The reaction was heated at 115° C. for 2 h. After 6 h, some unreacted starting material remained. The temperature was increased to 125° C. and the reaction was stirred overnight. Upon cooling to RT, EtOAc and water were added, and the layers were separated. The aqueous portion was extracted with additional EtOAc, and the combined organic portions were dried over sodium sulfate, filtered and concentrated. The crude material was purified by silica gel chromatography using a gradient of 0-50% EtOAc in heptane to provide 8-chloro-3-(trifluoromethyl)-1,7-naphthyridine (78 mg, 0.335 mmol, 96%) as a tan solid. LC/MS (ESI+) m/z=233.1 (M+H).
Quantity
75 mg
Type
reactant
Reaction Step One
Quantity
1401 μL
Type
reactant
Reaction Step One
Quantity
184 μL
Type
reactant
Reaction Step One
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Quantity
98 μL
Type
reactant
Reaction Step Two
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Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
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Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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